Cas no 1096688-93-5 (methyl 2-(2-chloroacetyl)-1-4-(methoxycarbonyl)phenyl-1H,2H,3H,4H,9H-pyrido3,4-bindole-3-carboxylate)
1096688-93-5 structure
Product Name:methyl 2-(2-chloroacetyl)-1-4-(methoxycarbonyl)phenyl-1H,2H,3H,4H,9H-pyrido3,4-bindole-3-carboxylate
CAS No:1096688-93-5
MF:C23H21ClN2O5
MW:440.876245260239
CID:5465655
PubChem ID:5238673
Update Time:2025-09-18
methyl 2-(2-chloroacetyl)-1-4-(methoxycarbonyl)phenyl-1H,2H,3H,4H,9H-pyrido3,4-bindole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(2-chloroacetyl)-1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate
- methyl 2-(2-chloroacetyl)-1-(4-methoxycarbonylphenyl)-1,3,4,9-tetrahydropyrido[3,4-b]indole-3-carboxylate
- (1S,3R)-RSL3
- HMS3873E03
- BCP18763
- methyl (1S,3R)-2-(2-chloroacetyl)-1-(4-methoxycarbonylphenyl)-1,3,4,9-tetrahydropyrido[3,4-b]indole-3-carboxylate
- RSL3 1S,3R-;1S,3R-RSL3;RSL-3
- Z2327235199
- methyl 2-(2-chloroacetyl)-1-[4-(metho
- 1H-Pyrido[3,4-b]indole-3-carboxylic acid, 2-(2-chloroacetyl)-2,3,4,9-tetrahydro-1-[4-(methoxycarbonyl)phenyl]-, methyl ester
- methyl 2-(2-chloroacetyl)-1-4-(methoxycarbonyl)phenyl-1H,2H,3H,4H,9H-pyrido3,4-bindole-3-carboxylate
-
- Inchi： 1S/C23H21ClN2O5/c1-30-22(28)14-9-7-13(8-10-14)21-20-16(15-5-3-4-6-17(15)25-20)11-18(23(29)31-2)26(21)19(27)12-24/h3-10,18,21,25H,11-12H2,1-2H3
- InChI Key： TXJZRSRTYPUYRW-UHFFFAOYSA-N
- SMILES： ClCC(N1C(C(=O)OC)CC2C3C=CC=CC=3NC=2C1C1C=CC(C(=O)OC)=CC=1)=O
Computed Properties
- Exact Mass: 440.1138995 g/mol
- Monoisotopic Mass: 440.1138995 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 696
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 88.7
- Molecular Weight: 440.9
Experimental Properties
- Density: 1.368±0.06 g/cm3(Predicted)
- Boiling Point: 641.3±55.0 °C(Predicted)
- pka: 16.09±0.60(Predicted)
methyl 2-(2-chloroacetyl)-1-4-(methoxycarbonyl)phenyl-1H,2H,3H,4H,9H-pyrido3,4-bindole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1179976-0.05g |
methyl 2-(2-chloroacetyl)-1-[4-(methoxycarbonyl)phenyl]-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate |
1096688-93-5 | 95% | 0.05g |
$416.0 | 2023-07-10 | |
| Enamine | EN300-1179976-0.1g |
methyl 2-(2-chloroacetyl)-1-[4-(methoxycarbonyl)phenyl]-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate |
1096688-93-5 | 95% | 0.1g |
$619.0 | 2023-07-10 | |
| Enamine | EN300-1179976-50mg |
methyl 2-(2-chloroacetyl)-1-[4-(methoxycarbonyl)phenyl]-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate |
1096688-93-5 | 95.0% | 50mg |
$416.0 | 2023-10-03 | |
| Enamine | EN300-1179976-100mg |
methyl 2-(2-chloroacetyl)-1-[4-(methoxycarbonyl)phenyl]-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate |
1096688-93-5 | 95.0% | 100mg |
$619.0 | 2023-10-03 | |
| 1PlusChem | 1P01DXRJ-50mg |
methyl 2-(2-chloroacetyl)-1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate |
1096688-93-5 | 95% | 50mg |
$576.00 | 2023-12-26 | |
| 1PlusChem | 1P01DXRJ-100mg |
methyl 2-(2-chloroacetyl)-1-(4-(methoxycarbonyl)phenyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate |
1096688-93-5 | 95% | 100mg |
$827.00 | 2023-12-26 |
methyl 2-(2-chloroacetyl)-1-4-(methoxycarbonyl)phenyl-1H,2H,3H,4H,9H-pyrido3,4-bindole-3-carboxylate Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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